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Compound of Interest

Compound Name: Guanosine-2'-monophosphate

Cat. No.: B077621

An In-depth Technical Guide on the Core Biochemical Properties of Guanosine-2'-
monophosphate (2'-GMP)

Introduction

Guanosine-2'-monophosphate (2'-GMP) is a purine ribonucleoside 2'-monophosphate,
consisting of the nucleobase guanine linked to the 1' carbon of a ribose sugar, with a
phosphate group esterified to the 2' hydroxyl group of the ribose.[1][2][3] While its isomers,
particularly Guanosine-3',5'-cyclic monophosphate (3',5'-cGMP), are well-established as
ubiquitous second messengers, 2'-GMP's roles are more narrowly defined, primarily as a
specific enzyme inhibitor and a product of cyclic nucleotide metabolism.[1][4][5] This document
provides a comprehensive overview of the fundamental biochemical properties of 2'-GMP, its
known biological functions, and relevant experimental methodologies for its study, tailored for
researchers in biochemistry and drug development.

Physicochemical Properties

The fundamental chemical and physical characteristics of 2'-GMP are crucial for its handling,
detection, and use in experimental settings. Key quantitative data are summarized below.

Structural and General Properties
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Property Value Source(s)
[(2R,3R,4R,5R)-2-(2-amino-6-
0Xx0-1H-purin-9-yl)-4-hydroxy-

IUPAC Name g Y)-a-hycroxy [1]
5-(hydroxymethyl)oxolan-3-yl]
dihydrogen phosphate

Molecular Formula C10H14N508P [1]

Molecular Weight 363.22 g/mol [1]
C1=NC2=C(N1C3C(C(C(03)C

Canonical SMILES 0)0)OP(=0) [1]
(O)O)N=C(NC2=0)N
2'-guanylic acid, 2'-GMP,

Synonyms _ [1]
Guanosine 2'-phosphate

Property Value Notes Source(s)

UV Amax 252 nm AtpH 7 [3]

Molar Extinction

Coefficient (€)

13,500 L-mol—t-cm~1

At 252 nm, pH 7

[3]

Solubility (Water)

221 mM

Limits have not been

fully determined. The

disodium salt form is

[3][6]

generally used for

enhanced aqueous

solubility.

Solubility (Organic)

Insoluble in DMSO

and Ethanol salt form.

Data for the disodium

[6]

Stability and Storage

Guanosine-2'-monophosphate is chemically quite stable.[3] For long-term preservation, it is

recommended to store the compound in a freezer, with -20°C being necessary and -80°C

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_-Gmp
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Gmp
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Gmp
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Gmp
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Gmp
https://www.mybiosource.com/biochemical/guanosine-2-o-monophosphate-2-gmp/256228
https://www.mybiosource.com/biochemical/guanosine-2-o-monophosphate-2-gmp/256228
https://www.mybiosource.com/biochemical/guanosine-2-o-monophosphate-2-gmp/256228
https://www.apexbt.com/guanosine-2-3-monophosphate-disodium-salt.html
https://www.apexbt.com/guanosine-2-3-monophosphate-disodium-salt.html
https://www.benchchem.com/product/b077621?utm_src=pdf-body
https://www.mybiosource.com/biochemical/guanosine-2-o-monophosphate-2-gmp/256228
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

recommended, preferably in its lyophilized form.[3] Aqueous solutions of related nucleotides
are not recommended for storage for more than one day.[7]

Biological Role and Signaling Pathways

Unlike its 3',5'-cyclic counterpart, 2'-GMP is not typically considered a primary second
messenger. Its biological significance stems from its role as a specific metabolite and enzyme
inhibitor.

Metabolic Origin of 2'-GMP

2'-GMP is a product of the enzymatic hydrolysis of Guanosine-2',3'-cyclic monophosphate
(2',3'-cGMP).[3] This reaction is catalyzed by 2',3'-cyclic nucleotide 3'-phosphodiesterase
(CNPase), an enzyme that specifically cleaves the 3'-phosphoester bond of 2',3'-cyclic
nucleotides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b077621?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

